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Compound of Interest

Compound Name: C.l. Acid red 154

Cat. No.: B15553466

CAS Number: 6507-79-5

This technical guide provides a comprehensive overview of C.l. Acid Red 154, a disazo dye
widely utilized in the textile and leather industries. The document is intended for researchers,
scientists, and professionals in drug development and related fields, offering detailed
information on its chemical and physical properties, manufacturing, applications, and safety. All
guantitative data has been summarized in structured tables for ease of reference.

Physicochemical Properties

C.l. Acid Red 154 is a deep purple powder with good solubility in water.[1][2][3] Its chemical
structure and key properties are summarized in the tables below.

Table 1: Chemical Identification
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Identifier Value

CAS Number 6507-79-5[2]

C.l. Name Acid Red 154[2]

C.l. Number 24800[2]

Synonyms Weak Acid Red BB, Weak Acid Red P-6B, Acid

Leather Red IBB, Acid Milling Violet Red BB[2]

Molecular Formula

CaoH34NaNa2010S2[2]

Molecular Weight

840.83 g/mol [2][3]

Molecular Structure

Double azo class[2?]

Table 2: Physical and Chemical Properties

Property

Value

Appearance

Deep purple powder[2][3]

Solubility in Water

Soluble, forms a magenta/product red

solution[1]

Solubility in Ethanol

Slightly soluble, forms a magenta solution[1]

Behavior in Strong Acid

In concentrated sulfuric acid, it is dark purple,
turning pink upon dilution. Its aqueous solution
turns wine red with the addition of concentrated

hydrochloric acid.[1]

Behavior in Strong Base

Its aqueous solution turns purplish-red/jujube
red with the addition of thick sodium hydroxide

solution.[1]

Spectroscopic Data

Detailed experimental spectroscopic data such as UV-Vis absorption maximum (Amax),

Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FT-IR) spectra for C.I.
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Acid Red 154 are not readily available in the surveyed literature. For similar acid red dyes, UV-
Vis absorption maxima are reported in the range of 505-531 nm. For instance, a study on the
degradation of Acid Red 1 reported absorbance measurements at 505.06 nm.

Manufacturing and Synthesis

The synthesis of C.I. Acid Red 154 involves a multi-step chemical process.

Manufacturing Process

The synthesis is a diazo coupling reaction.[2] The key steps are:
e Double nitriding of 4-(1-(4-Amino-3-methylphenyl)cyclohexyl)-2-methylbenzenamine.

o Coupling of the resulting diazonium salt with 4,6-Dihydroxynaphthalene-1-sulfonic acid (2
Moore).[2]

The logical workflow for this synthesis is depicted in the following diagram.

Starting Materials

4-(1-(4-Amino-3-methylphenyl)cyclohexyl)-2-methylbenzenamine

i . Synthesis Steps Final Product
Hydrochloric Acid
Diazotization »| Coupling Reaction C.1. Acid Red 154

Sodium Nitrite A

Yy vw

4,6-Dihydroxynaphthalene-1-sulfonic acid (2 Moore) |

Click to download full resolution via product page

Figure 1: Synthesis workflow for C.I. Acid Red 154.
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Applications

C.l. Acid Red 154 is primarily used as a dye for various materials due to its strong color and
good fastness properties.

Textile and Leather Dyeing

It is extensively used for dyeing silk, wool, and polyamide fibers.[1] It is also utilized in the
coloration of leather.[1]

Other Applications

The dye is also suitable for coloring paper and casein plastic.[1]

Experimental Protocols

While specific, detailed experimental protocols for C.l. Acid Red 154 are not extensively
documented in publicly available literature, general procedures for the application of acid dyes
in textile and leather dyeing can be adapted.

General Protocol for Wool Dyeing with Acid Dyes

This protocol outlines a typical procedure for dyeing wool fibers with acid dyes.

o Preparation of the Dyebath:

[¢]

Calculate the required amount of C.I. Acid Red 154 based on the weight of the fabric (owf
- on weight of fiber).

[¢]

Dissolve the dye powder in a small amount of hot water to create a stock solution.

[e]

Fill the dyeing vessel with the required volume of water and add the dye stock solution.

o

Add auxiliaries such as a leveling agent and an acid (e.g., acetic acid or formic acid) to
achieve the desired pH.

e Dyeing Process:
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o Introduce the pre-wetted wool material into the dyebath at a starting temperature of
approximately 40-50°C.

o Gradually raise the temperature to the boil (around 100°C) over 30-45 minutes.

o Maintain the boil for 45-60 minutes, ensuring the material is gently agitated for even
dyeing.

o After the dyeing time, allow the bath to cool down slowly.
e Rinsing and Finishing:

o Remove the dyed material from the bath and rinse thoroughly with warm water, followed
by cold water, until the water runs clear.

o Neutralize the fabric if necessary.

o Hydroextract and dry the dyed material.
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Figure 2: General workflow for wool dyeing with acid dyes.

Biological Activity and Signaling Pathways

There is a significant lack of information in the scientific literature regarding the specific
biological effects, cellular uptake, or involvement of C.l. Acid Red 154 in any signaling
pathways. As a disazo dye, general toxicological concerns related to this class of compounds
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may apply, including the potential for metabolic cleavage into aromatic amines. However, no
studies were identified that specifically investigate the interaction of C.l. Acid Red 154 with
biological systems or its potential applications in drug development or as a biological stain.

The general mechanism of azo dye uptake and potential cellular effects can be conceptualized
as follows:

Extracellular Environment Cell

Uptake Metabolic Cleavage . . . . o
Cell MembraneD—»{ Cytoplasm (Azoreductases) Potential Cytotoxicity / Genotoxicity

Click to download full resolution via product page

Figure 3: Conceptual pathway of azo dye cellular interaction.

Safety and Toxicology

The safety data sheet for C.l. Acid Red 154 indicates that it may be harmful if swallowed and
may cause irritation to the eyes, skin, and respiratory tract.[2] Prolonged or repeated contact
may cause skin irritation.[2] There is no specific information available regarding its
carcinogenicity, teratogenicity, or neurotoxicity.[2] As with all chemical compounds, appropriate
personal protective equipment should be used when handling this substance.

Table 3: Hazard and Precautionary Information
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Category Information

Harmful if swallowed. May cause eye, skin, and
Acute Effects . S
respiratory irritation.[2]

Chronic Effects No information available.[2]

] ) Immediately flush with plenty of water for at
First Aid - Eyes ]
least 15 minutes.[2]

First Aid - Skin Flush with plenty of soap and water.[2]

] ) ) Give 2-4 cupfuls of milk or water if the victim is
First Aid - Ingestion )
conscious and alert.[2]

Remove from exposure to fresh air immediately.

[2]

First Aid - Inhalation

Conclusion

C.l. Acid Red 154 is a commercially important disazo dye with well-established applications in
the coloring of textiles and leather. Its physicochemical properties and manufacturing process
are well-defined. However, there is a notable gap in the publicly available scientific literature
concerning its detailed spectroscopic characterization and, more significantly, its biological
effects and potential for use in biomedical research. Further studies are required to elucidate
any potential interactions with biological systems and to explore any applications beyond its
current industrial uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to C.I. Acid Red 154].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553466#c-i-acid-red-154-cas-number-6507-79-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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